Cas no 1379445-12-1 (tert-butyl (2R)-2-(aminomethyl)butanoate)

• Product Name: tert-butyl (2R)-2-(aminomethyl)butanoate
• CAS No: 1379445-12-1
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD20719702
• CID: 5685716
• PubChem ID: 129371400
• Update Time: 2025-08-04

tert-butyl (2R)-2-(aminomethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-23908969
• tert-butyl (2R)-2-(aminomethyl)butanoate
• 1379445-12-1

• MDL： MFCD20719702
• Inchi： 1S/C9H19NO2/c1-5-7(6-10)8(11)12-9(2,3)4/h7H,5-6,10H2,1-4H3/t7-/m1/s1
• InChI Key： BBYKVBSBWJNBCG-SSDOTTSWSA-N
• SMILES： O(C([C@@H](CN)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (2R)-2-(aminomethyl)butanoate

tert-butyl (2R)-2-(aminomethyl)butanoate: A Comprehensive Overview

In the realm of organic chemistry, the compound known as tert-butyl (2R)-2-(aminomethyl)butanoate has garnered significant attention due to its unique structural properties and versatile applications. This compound, with the CAS number 1379445-12-1, is a derivative of butanoic acid, featuring a tert-butyl ester group and an aminomethyl substituent at the second carbon of the butanoate backbone. The R configuration at the chiral center underscores its stereochemical importance, making it a valuable molecule in various research and industrial contexts.

The synthesis of tert-butyl (2R)-2-(aminomethyl)butanoate typically involves multi-step processes, often starting from readily available starting materials. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, leveraging catalysts such as proline derivatives or metal complexes. These methods not only enhance yield but also improve the overall sustainability of the synthesis process, aligning with current green chemistry trends.

One of the most notable applications of tert-butyl (2R)-2-(aminomethyl)butanoate lies in its role as an intermediate in drug discovery. Its structure serves as a scaffold for constructing bioactive molecules, particularly those targeting G-protein coupled receptors (GPCRs). For instance, researchers have utilized this compound to develop ligands for orphan GPCRs, which are understudied but hold immense therapeutic potential. The ability to fine-tune its substituents allows for precise modulation of pharmacokinetic properties, making it an invaluable tool in medicinal chemistry.

Moreover, tert-butyl (2R)-2-(aminomethyl)butanoate has found utility in materials science, particularly in the development of stimuli-responsive polymers. Its amine functionality can be exploited for cross-linking reactions, leading to materials with tunable mechanical properties. Recent studies have demonstrated its use in creating hydrogels that exhibit pH-responsive behavior, which could revolutionize drug delivery systems and tissue engineering applications.

The stereochemistry of tert-butyl (2R)-2-(aminomethyl)butanoate plays a pivotal role in its interactions with biological systems. For example, enantiomer-specific assays have revealed that the R configuration exhibits superior binding affinity to certain enzymes compared to its S counterpart. This highlights the importance of chirality in determining biological activity and underscores the need for precise control during synthesis.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of tert-butyl (2R)-2-(aminomethyl)butanoate. These methods provide detailed insights into molecular interactions and help validate theoretical models predicting its behavior in different environments.

Looking ahead, ongoing research is exploring the potential of tert-butyl (2R)-2-(aminomethyl)butanoate in bioconjugation chemistry. By incorporating this compound into larger biomolecules such as peptides or proteins, scientists aim to create hybrid systems with enhanced functionality. Preliminary results suggest that its ester group can serve as a reactive handle for site-specific modifications, opening new avenues for customized therapeutics.

In conclusion, tert-butyl (2R)-2-(aminomethyl)butanoate stands out as a multifaceted compound with significant implications across diverse fields. Its unique structure, coupled with advancements in synthetic methodologies and analytical techniques, positions it as a key player in both academic research and industrial applications. As research continues to unravel its full potential, this compound is poised to make even greater contributions to the scientific community.